6-Formylpterin 6-Formylpterin Xanthine oxidase (XO) generates reactive oxygen species, including hydrogen peroxide (H2O2), as it oxidizes specific substrates in the presence of water and oxygen. 6-Formylpterin is an oxidized pterin produced by photolytic breakdown of folic acid. It binds to one of two active sites on XO nearly quantitatively and irreversibly and prevents the metabolism of other substrates at the second site, resulting in “hetero-substrate” inhibition at nanomolar concentrations. However, 6-formylpterin itself is converted by XO to 6-carboxylpterin and H2O2 and the turnover rate of this reaction can actually be accelerated by prior binding of a hetero-substrate to XO. In this way, 6-formylpterin acts as an intracellular generator of H2O2 in cells expressing XO, altering cellular function.
Brand Name: Vulcanchem
CAS No.: 712-30-1
VCID: VC0158403
InChI: InChI=1S/C7H5N5O2/c8-7-11-5-4(6(14)12-7)10-3(2-13)1-9-5/h1-2H,(H3,8,9,11,12,14)
SMILES: C1=C(N=C2C(=N1)NC(=NC2=O)N)C=O
Molecular Formula: C7H5N5O2
Molecular Weight: 191.15 g/mol

6-Formylpterin

CAS No.: 712-30-1

Reference Standards

VCID: VC0158403

Molecular Formula: C7H5N5O2

Molecular Weight: 191.15 g/mol

6-Formylpterin - 712-30-1

CAS No. 712-30-1
Product Name 6-Formylpterin
Molecular Formula C7H5N5O2
Molecular Weight 191.15 g/mol
IUPAC Name 2-amino-4-oxo-1H-pteridine-6-carbaldehyde
Standard InChI InChI=1S/C7H5N5O2/c8-7-11-5-4(6(14)12-7)10-3(2-13)1-9-5/h1-2H,(H3,8,9,11,12,14)
Standard InChIKey LLJAQDVNMGLRBD-UHFFFAOYSA-N
Isomeric SMILES C1=C(N=C2C(=N1)NC(=NC2=O)N)C=O
SMILES C1=C(N=C2C(=N1)NC(=NC2=O)N)C=O
Canonical SMILES C1=C(N=C2C(=N1)NC(=NC2=O)N)C=O
Description Xanthine oxidase (XO) generates reactive oxygen species, including hydrogen peroxide (H2O2), as it oxidizes specific substrates in the presence of water and oxygen. 6-Formylpterin is an oxidized pterin produced by photolytic breakdown of folic acid. It binds to one of two active sites on XO nearly quantitatively and irreversibly and prevents the metabolism of other substrates at the second site, resulting in “hetero-substrate” inhibition at nanomolar concentrations. However, 6-formylpterin itself is converted by XO to 6-carboxylpterin and H2O2 and the turnover rate of this reaction can actually be accelerated by prior binding of a hetero-substrate to XO. In this way, 6-formylpterin acts as an intracellular generator of H2O2 in cells expressing XO, altering cellular function.
Synonyms 2-Amino-6-formylpteridin-4-one;Pterin-6-aldehyde
Reference 1.Brown, J.M.,Terada, L.S.,Grosso, M.A., et al. Xanthine oxidase produces hydrogen peroxide which contributes to reperfusion injury of ischemic, isolated, perfused rat hearts. Journal of Clinical Investigation 81, 1297-1301 (1988).
PubChem Compound 150847
Last Modified Nov 14 2021
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